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Compound of Interest

Compound Name: AM404

Cat. No.: B1139072 Get Quote

Technical Support Center: AM404
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling, storage, and use of

AM404 in experimental settings to prevent its degradation and ensure experimental

reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is AM404 and what are its primary mechanisms of action?

AM404, or N-arachidonoylaminophenol, is an active metabolite of the common analgesic

paracetamol (acetaminophen).[1] It is a biologically active lipid that exerts its effects through

multiple pathways. Its primary mechanisms of action include:

Inhibition of anandamide reuptake: AM404 is a competitive and selective inhibitor of the

anandamide transporter, leading to increased levels of the endogenous cannabinoid

anandamide in the synaptic cleft.[1][2]

Activation of TRPV1 receptors: It is a potent agonist of the Transient Receptor Potential

Vanilloid 1 (TRPV1) receptor, also known as the capsaicin receptor.[3][4]

Inhibition of cyclooxygenase (COX) enzymes: AM404 can inhibit COX-1 and COX-2, thereby

reducing prostaglandin synthesis.
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Inhibition of voltage-gated sodium channels: It has been shown to directly inhibit NaV1.7 and

NaV1.8 channels in peripheral sensory neurons.

Q2: What are the recommended solvents for dissolving AM404?

AM404 is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. For cell

culture experiments, stock solutions are typically prepared in DMSO. For in vivo studies,

formulations may involve a mixture of solvents like Tween 80, DMSO, and saline.

Q3: How should I store AM404 powder and its solutions to prevent degradation?

Proper storage is critical to maintaining the integrity of AM404. Recommendations are

summarized in the table below.

Q4: Can I store my AM404 working solution at room temperature?

It is not recommended to store AM404 solutions at room temperature for extended periods. For

frequent use, aliquots of the stock solution can be stored at 4°C for over a week. Long-term

storage at room temperature can lead to degradation.

Q5: How many times can I freeze and thaw my AM404 stock solution?

To avoid degradation, it is strongly recommended to aliquot your stock solution into single-use

volumes and avoid repeated freeze-thaw cycles.
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Issue Possible Cause(s) Recommended Solution(s)

Loss of AM404 activity or

inconsistent experimental

results.

Degradation of AM404 due to

improper storage (e.g.,

repeated freeze-thaw cycles,

prolonged storage at

inappropriate temperatures).

1. Prepare fresh working

solutions from a properly

stored, unexpired stock

solution. 2. Ensure stock

solutions are aliquoted and

stored at -80°C. 3. Avoid

leaving solutions at room

temperature or exposed to

light for extended periods.

Precipitate forms in my AM404

solution upon thawing or

dilution.

The solubility of AM404 may

have been exceeded, or the

solvent is not suitable for the

final concentration.

1. Gently warm the solution to

37°C and vortex to redissolve

the precipitate. 2. Sonication

can also be used to aid

dissolution. 3. Consider

preparing a more dilute stock

solution or using a different

solvent system if precipitation

persists.

My cells are showing signs of

toxicity or off-target effects.

The concentration of the

organic solvent (e.g., DMSO)

in the final working solution

may be too high. High

concentrations of AM404 can

also induce cytotoxicity.

1. Ensure the final

concentration of DMSO in your

cell culture medium is typically

below 0.5% (v/v). 2. Perform a

dose-response curve to

determine the optimal, non-

toxic concentration of AM404

for your specific cell line and

assay. 3. Always include a

vehicle control (medium with

the same concentration of

solvent) in your experiments.

Inconsistent results in different

batches of experiments.

Potential degradation of

AM404 due to exposure to

light or air (oxidation).

1. Protect AM404 solutions

from light by using amber vials

or wrapping tubes in foil. 2.

Prepare fresh dilutions from
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the stock solution immediately

before each experiment. 3.

Purge stock solution vials with

an inert gas (e.g., argon or

nitrogen) before sealing and

storing to minimize oxidation.

Data Presentation
Table 1: Recommended Storage Conditions for AM404

Form
Storage

Temperature
Duration Notes

Solid (Powder) -20°C Up to 3 years
Store in a dry, dark

place.

Stock Solution in

Solvent (e.g., DMSO,

Ethanol)

-80°C Up to 1 year

Aliquot into single-use

volumes to avoid

freeze-thaw cycles.

Frequently Used

Aliquots
4°C Up to 1 week Protect from light.

Table 2: Solubility of AM404

Solvent Approximate Solubility

Ethanol ~50 mM

DMSO ~50 mM

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
AM404 in DMSO
Materials:
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AM404 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Allow the vial of solid AM404 to equilibrate to room temperature before opening to prevent

condensation of moisture.

Calculate the volume of DMSO required to achieve a 10 mM concentration. The molecular

weight of AM404 is 395.58 g/mol . For example, to prepare a 10 mM stock solution from 1

mg of AM404:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (µL) = ((0.001 g / 395.58 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L ≈ 252.8 µL

Carefully add the calculated volume of anhydrous DMSO to the vial containing the AM404
powder.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming to 37°C or brief sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into sterile, amber microcentrifuge tubes in volumes appropriate for

single experiments to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
Materials:
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10 mM AM404 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw a single aliquot of the 10 mM AM404 stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations for your experiment (e.g., 0.1, 1, 10 µM).

Important: Prepare the working solutions fresh immediately before adding them to your cell

cultures. Do not store diluted working solutions in culture medium for extended periods.

Ensure the final concentration of DMSO in the culture medium is kept constant across all

treatments, including the vehicle control, and is at a non-toxic level (typically ≤ 0.5%).

Gently mix the final working solutions before adding them to the cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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